MFCD18317135

• IUPAC Name: 3-(5-formylthiophen-3-yl)pyridine-4-carboxylic acid
• InChI: InChI=1S/C11H7NO3S/c13-5-8-3-7(6-16-8)10-4-12-2-1-9(10)11(14)15/h1-6H,(H,14,15)
• InChI Key: FREADGYNSGLZQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC(=C1C(=O)O)C2=CSC(=C2)C=O
• Molecular Formula: C11H7NO3S
• DSSTOX Substance ID: DTXSID70687266
• Molecular Weight: 233.24 g/mol
• CAS No.: 1261997-75-4

Description

MFCD18317135 is a chemical compound with unique properties that have garnered significant interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of MFCD18317135 involves several steps, each requiring specific reaction conditions to ensure the desired product is obtained. The synthetic routes typically involve the use of organic solvents, catalysts, and controlled temperature and pressure conditions. Detailed protocols for the synthesis of this compound can be found in specialized chemical literature and patents.

Industrial Production Methods

Industrial production of this compound is scaled up from laboratory methods, often involving continuous flow reactors and automated systems to ensure consistency and efficiency. The process may include purification steps such as crystallization, distillation, and chromatography to achieve high purity levels required for various applications.

Chemical Reactions Analysis

Types of Reactions

MFCD18317135 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: The compound can be reduced using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Substitution reactions involve replacing one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

The reactions of this compound are typically carried out under controlled conditions, including specific temperatures, pressures, and pH levels. Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents.

Major Products

The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield oxygenated derivatives, while reduction could produce hydrogenated compounds.

Scientific Research Applications

MFCD18317135 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in organic synthesis and catalysis.

Biology: Employed in biochemical assays and as a probe for studying biological processes.

Medicine: Investigated for its potential therapeutic effects and as a drug candidate.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD18317135 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications and safety profile.